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Cat. No.: B1594211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of N1,N4-
Dicyclohexylterephthalamide, a diamide derivative of terephthalic acid. The internationally

recognized IUPAC name for this compound is N1,N4-dicyclohexylbenzene-1,4-

dicarboxamide[1]. While the specified audience includes drug development professionals, it is

crucial to note that current scientific literature predominantly focuses on its applications in

materials science. Extensive searches for biological activity, pharmacological data, or

involvement in signaling pathways have yielded no significant results. This document

summarizes the compound's chemical identity, physical properties, detailed synthesis

protocols, and its primary, well-documented application as a nucleating agent in polymer

chemistry.

Chemical and Physical Properties
N1,N4-Dicyclohexylterephthalamide is a white crystalline solid characterized by its high

thermal stability and low solubility in most common solvents at room temperature. Its core

structure consists of a central benzene ring substituted at the 1 and 4 positions by carboxamide

groups, with cyclohexyl groups attached to the nitrogen atoms. This molecular arrangement

facilitates strong intermolecular hydrogen bonding, which is fundamental to its physical

properties and applications.
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The key chemical and physical data for N1,N4-Dicyclohexylterephthalamide are summarized

in the table below.

Property Value Reference

IUPAC Name
N1,N4-dicyclohexylbenzene-

1,4-dicarboxamide
[1]

CAS Number 15088-29-6 [1]

Molecular Formula C₂₀H₂₈N₂O₂ [1]

Molecular Weight 328.4 g/mol [1]

Appearance White powder [2][3]

Melting Point >300 °C [2][3]

Assay (Purity) ≥99% [2][3]

Synonyms

N,N'-

Dicyclohexylterephthalamide,

1,4-Benzenedicarboxamide,

N1,N4-dicyclohexyl-

[1]

Synthesis and Purification
The synthesis of N1,N4-Dicyclohexylterephthalamide is typically achieved through

condensation reactions. The following section details the most common experimental protocols.

Experimental Protocols
Two primary synthesis routes are prevalent in the literature:

Protocol 1: Acyl Chloride Condensation

This is one of the most efficient methods for synthesizing N1,N4-
Dicyclohexylterephthalamide. It involves the reaction of terephthaloyl chloride with

cyclohexylamine.

Reactants: Terephthaloyl chloride, Cyclohexylamine (2 equivalents).
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Solvent: Anhydrous dichloromethane or Tetrahydrofuran (THF).

Catalyst/Base: Triethylamine is often added to neutralize the hydrochloric acid (HCl)

byproduct.

Procedure:

Dissolve terephthaloyl chloride in the chosen anhydrous solvent under an inert

atmosphere (e.g., Nitrogen or Argon).

Cool the solution in an ice bath.

Slowly add a solution of cyclohexylamine and triethylamine in the same solvent to the

cooled mixture with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress using Thin-Layer Chromatography (TLC).

Upon completion, the resulting precipitate is collected by filtration, washed with water to

remove triethylamine hydrochloride, and then dried.

Protocol 2: From Dimethyl Terephthalate

This method involves the reaction of dimethyl terephthalate with cyclohexylamine, often

requiring higher temperatures.

Reactants: Dimethyl terephthalate, Cyclohexylamine.

Catalyst: A combination of pyridine and potassium carbonate has been shown to be effective.

Procedure:

Combine dimethyl terephthalate (e.g., 9.42 g), cyclohexylamine (e.g., 22.52 g), pyridine

(e.g., 25 mL), and potassium carbonate (e.g., 0.69 g) in a three-necked round-bottom flask

equipped with a condenser and stirrer.
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Heat the mixture in an oil bath to 135°C and maintain the reaction for 30 hours.

During the reaction, cyclohexylamine may be added portion-wise to drive the reaction to

completion.

After the reaction period, the solvent is recovered under reduced pressure.

Water is added to the residue, and the solid product is collected by filtration and washed

with water.

This method has been reported to achieve a yield of approximately 88.4%.

Purification
For research-grade material, the crude product from synthesis must be purified. The most

common technique is recrystallization. This involves dissolving the crude solid in a suitable

solvent (such as an ethanol/water mixture) at an elevated temperature and allowing it to cool

slowly. As the solution cools, the desired N1,N4-Dicyclohexylterephthalamide crystallizes

out, leaving impurities dissolved in the solvent. The pure crystals are then collected by filtration.

Synthesis Workflow Diagram
The general workflow for the synthesis and purification of N1,N4-
Dicyclohexylterephthalamide can be visualized as follows.
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Caption: General experimental workflow for synthesis and purification.
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Core Applications and Mechanism of Action
The primary application of N1,N4-Dicyclohexylterephthalamide is as a highly effective

nucleating agent for polymers, particularly for polypropylene (PP)[2].

Role as a Beta-Nucleating Agent
In polypropylene, this compound acts as a β-nucleating agent, which induces the formation of

the β-crystalline form of the polymer. This specific crystalline structure imparts desirable

mechanical properties to the material, such as improved impact resistance and a higher heat

deformation temperature. The efficacy of the compound is rooted in its ability to facilitate

heterogeneous nucleation and promote specific crystalline orientations through a process

known as epitaxial growth. The strong, directional hydrogen bonds between the amide groups

of the nucleating agent are crucial for its self-assembly into a template that guides polymer

crystallization.

Logical Relationship Diagram: Nucleating Action
The logical relationship illustrating how N1,N4-Dicyclohexylterephthalamide improves

polymer properties is shown below.
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Caption: Mechanism of action as a polymer nucleating agent.

Other Applications
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Beyond its role in polymers, N1,N4-Dicyclohexylterephthalamide is also utilized in the field of

liquid crystal materials and as an intermediate for certain dyes, owing to its rigid core structure

and thermal stability[2][3].

Relevance to Drug Development
Despite the target audience for this guide, it is important to reiterate that extensive literature

searches did not reveal any established applications of N1,N4-Dicyclohexylterephthalamide
in drug development, pharmacology, or as a modulator of biological signaling pathways. The

PubChem database, a comprehensive resource for chemical and biological information, lists no

recorded biological test results for this compound. Its properties are leveraged in materials

science, and it is typically sold for research purposes in this context, not for human or

veterinary use[4]. Professionals in drug development should be aware that while the molecule's

structure, featuring hydrogen bond donors and acceptors, is of a type sometimes found in

biologically active molecules, this specific compound's utility appears to be confined to the

realm of materials science based on current public knowledge.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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